Cas no 1203168-79-9 (1-(4-fluorophenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea)

• Product Name: 1-(4-fluorophenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea
• CAS No: 1203168-79-9
• MF: C₁₉H₂₂FN₃O₃S
• MW: 391.459686756134
• CID: 6169454
• PubChem ID: 30373300
• Update Time: 2025-10-23

1-(4-fluorophenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea
• VU0646705-1
• AKOS024512859
• 1-(4-fluorophenyl)-3-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)urea
• 1-(4-fluorophenyl)-3-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)urea
• 1-(4-fluorophenyl)-3-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]urea
• F5533-0133
• 1203168-79-9

• Inchi： 1S/C19H22FN3O3S/c1-2-12-27(25,26)23-11-3-4-14-5-8-17(13-18(14)23)22-19(24)21-16-9-6-15(20)7-10-16/h5-10,13H,2-4,11-12H2,1H3,(H2,21,22,24)
• InChI Key： LUHRGESSQRARSG-UHFFFAOYSA-N
• SMILES： S(CCC)(N1C2C=C(C=CC=2CCC1)NC(NC1C=CC(=CC=1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 391.13659091g/mol
• Monoisotopic Mass: 391.13659091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86.9Ų

Additional information on 1-(4-fluorophenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea

Recent Advances in the Study of 1-(4-fluorophenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea (CAS: 1203168-79-9)

The compound 1-(4-fluorophenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea (CAS: 1203168-79-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 1-(4-fluorophenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These efforts have laid a solid foundation for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory activity against specific molecular targets, including kinases and enzymes involved in inflammatory pathways. For instance, recent findings suggest that it may act as a selective inhibitor of certain protein kinases, which are implicated in various cancers and autoimmune diseases. These results highlight its potential as a lead compound for the development of novel therapeutics.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of 1-(4-fluorophenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea. Preliminary data indicate favorable bioavailability and metabolic stability, which are critical for its progression into clinical trials. However, further optimization may be required to enhance its pharmacokinetic profile.

The safety and toxicological profile of the compound have been assessed in preclinical models. Results from these studies suggest that it has a manageable toxicity profile, with no significant adverse effects observed at therapeutic doses. These findings support its potential for further development as a drug candidate.

In conclusion, 1-(4-fluorophenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea (CAS: 1203168-79-9) represents a promising candidate for the treatment of various diseases, particularly those involving kinase-mediated pathways. Ongoing research is expected to provide deeper insights into its mechanism of action and therapeutic potential, paving the way for future clinical applications.